![molecular formula C11H17N3 B574328 1-(2,6-Dimethylpyridin-4-yl)piperazine CAS No. 166954-07-0](/img/structure/B574328.png)
1-(2,6-Dimethylpyridin-4-yl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(2,6-Dimethylpyridin-4-yl)piperazine” is a chemical compound with the molecular formula C11H17N3 and a molecular weight of 191.27 . It is used for research purposes .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “this compound”, has been a topic of interest in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for “this compound” is1S/C11H17N3/c1-9-7-11(8-10(2)13-9)14-5-3-12-4-6-14/h7-8,12H,3-6H2,1-2H3
. This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Synthesis of Antimicrobial Agents
A notable application of derivatives related to "1-(2,6-Dimethylpyridin-4-yl)piperazine" is in the synthesis of antimicrobial agents. For example, novel thiazolidinone derivatives were synthesized and evaluated for their antimicrobial activity against a variety of bacteria and fungi, showcasing potential as broad-spectrum antimicrobial agents (Patel et al., 2012).
Anticonvulsant Activity
Compounds synthesized from structures related to "this compound" have been tested for anticonvulsant activity, with several showing effectiveness in seizure models. This suggests potential applications in developing treatments for epilepsy and other seizure-related disorders (Kamiński et al., 2011).
Chemical Synthesis and Production
The compound has been utilized as a key intermediate in the synthesis of other complex molecules, such as N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide. This highlights its role in facilitating efficient chemical synthesis and production processes (Guillaume et al., 2003).
Biological Screening and Molecular Docking
Derivatives of "this compound" have been synthesized and screened for various biological activities, including antibacterial, antifungal, and anthelmintic activities. Molecular docking studies have further elucidated the potential mechanisms of action of these compounds, offering insights into their therapeutic applications (Khan et al., 2019).
Antiproliferative Activity Against Cancer Cell Lines
The synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives has demonstrated antiproliferative effects against various human cancer cell lines, suggesting the potential of these compounds in cancer therapy (Mallesha et al., 2012).
Antipsychotic Potential
Certain analogues designed around the core structure of "this compound" have been evaluated for their antipsychotic potential, highlighting the versatility of this chemical scaffold in developing treatments for psychiatric disorders (Bradbury et al., 2013).
Mechanism of Action
Target of Action
Piperazine derivatives are known to interact with various receptors, including gaba receptors .
Mode of Action
Piperazine, a core structure in 1-(2,6-Dimethylpyridin-4-yl)piperazine, is a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings . .
Biochemical Pathways
As a gaba receptor agonist, piperazine may influence the gabaergic system, which plays a crucial role in inhibitory neurotransmission .
Result of Action
As a gaba receptor agonist, it may cause hyperpolarization of nerve endings, resulting in certain physiological effects .
properties
IUPAC Name |
1-(2,6-dimethylpyridin-4-yl)piperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3/c1-9-7-11(8-10(2)13-9)14-5-3-12-4-6-14/h7-8,12H,3-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCANMDDAARPKKQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)C)N2CCNCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80650820 |
Source
|
Record name | 1-(2,6-Dimethylpyridin-4-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80650820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
166954-07-0 |
Source
|
Record name | 1-(2,6-Dimethylpyridin-4-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80650820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.